Cas no 2229291-55-6 (2-fluoro-6-methoxybenzene-1-sulfonyl fluoride)

• Product Name: 2-fluoro-6-methoxybenzene-1-sulfonyl fluoride
• CAS No: 2229291-55-6
• MF: C₇H₆F₂O₃S
• MW: 208.182548046112
• CID: 5877847
• PubChem ID: 165869193
• Update Time: 2025-06-10

2-fluoro-6-methoxybenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-6-methoxybenzene-1-sulfonyl fluoride
• EN300-1988350
• 2229291-55-6

• Inchi： 1S/C7H6F2O3S/c1-12-6-4-2-3-5(8)7(6)13(9,10)11/h2-4H,1H3
• InChI Key： YQFLIXAYPRSGPR-UHFFFAOYSA-N
• SMILES： S(C1C(=CC=CC=1OC)F)(=O)(=O)F

Computed Properties

• Exact Mass: 208.00057155g/mol
• Monoisotopic Mass: 208.00057155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 51.8Ų

Additional information on 2-fluoro-6-methoxybenzene-1-sulfonyl fluoride

Introduction to 2-fluoro-6-methoxybenzene-1-sulfonyl fluoride (CAS No: 2229291-55-6)

2-fluoro-6-methoxybenzene-1-sulfonyl fluoride, identified by the Chemical Abstracts Service Number (CAS No) 2229291-55-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their versatile reactivity and utility in synthetic chemistry. The presence of both a fluoro substituent and a methoxy group on the benzene ring imparts unique electronic and steric properties, making it a valuable intermediate in the synthesis of more complex molecules.

The structural features of 2-fluoro-6-methoxybenzene-1-sulfonyl fluoride make it particularly interesting for medicinal chemists. The fluoro group, known for its ability to modulate metabolic stability and binding affinity, can significantly influence the pharmacokinetic and pharmacodynamic properties of drug candidates. Additionally, the methoxy group serves as a hydrophilic moiety that can enhance solubility and bioavailability. These characteristics have positioned this compound as a key building block in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on harnessing the potential of sulfonyl fluorides in drug discovery. Sulfonyl fluorides are not only effective electrophiles in nucleophilic substitution reactions but also play a crucial role in generating biologically active sulfonamides. The fluorine atom's ability to participate in hydrogen bonding and its influence on the electronic distribution around the sulfonyl group make these compounds particularly valuable for designing high-affinity ligands. This has led to their extensive use in the synthesis of kinase inhibitors, receptor antagonists, and other targeted therapies.

One of the most compelling aspects of 2-fluoro-6-methoxybenzene-1-sulfonyl fluoride is its role in constructing heterocyclic scaffolds. Heterocycles are fundamental motifs in many pharmacologically active compounds, and sulfonyl fluorides provide an efficient route to their synthesis. For instance, they can be used to introduce sulfonyl groups into pyridine, pyrimidine, and benzothiophene derivatives, which are known for their broad spectrum of biological activities. The ability to functionalize these heterocycles with both fluoro and methoxy groups allows for fine-tuning of their properties, enabling researchers to optimize potency and selectivity.

Recent advancements in synthetic methodologies have further enhanced the utility of 2-fluoro-6-methoxybenzene-1-sulfonyl fluoride. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have enabled the introduction of aryl groups at various positions on the benzene ring. These reactions are highly efficient and often proceed under mild conditions, making them suitable for large-scale applications. Additionally, palladium-catalyzed sulfonylation reactions have been employed to incorporate sulfonyl groups into complex molecular frameworks, expanding the synthetic toolkit available to medicinal chemists.

The pharmaceutical industry has been particularly keen on exploring derivatives of 2-fluoro-6-methoxybenzene-1-sulfonyl fluoride due to their potential therapeutic applications. For example, sulfonyl fluorides have been incorporated into molecules targeting metabolic diseases, cancer, and infectious diseases. The fluoro group's ability to enhance binding interactions with biological targets has been leveraged to develop highly potent inhibitors. Moreover, the methoxy group contributes to metabolic stability by preventing unwanted oxidation or deactivation of the drug molecule.

In agrochemical research, 2-fluoro-6-methoxybenzene-1-sulfonyl fluoride has been utilized as a precursor in the synthesis of herbicides and fungicides. The unique combination of fluoro and methoxy substituents allows for the design of compounds with enhanced efficacy against resistant plant pathogens. By modulating these substituents, researchers can fine-tune the biological activity of agrochemicals, ensuring that they remain effective while minimizing environmental impact.

The chemical reactivity of 2-fluoro-6-methoxybenzene-1-sulfonyl fluoride also makes it a valuable tool in material science applications. For instance, it can be used to functionalize polymers with sulfonyl groups, which can improve their thermal stability or mechanical properties. Additionally, its ability to participate in polymerization reactions has led to its use in creating novel materials with tailored functionalities.

As our understanding of molecular interactions continues to evolve, so does our appreciation for compounds like 2-fluoro-6-methoxybenzene-1-sulfonyl fluoride. The integration of computational chemistry and high-throughput screening has accelerated the discovery process by allowing researchers to predictively model the behavior of these compounds before experimental validation. This synergy between theoretical and experimental approaches has been instrumental in identifying new lead compounds with improved pharmacological profiles.

In conclusion,2-fluoro-6-methoxybenzene-1-sulfonyl fluoride (CAS No: 2229291-55-6) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and materials science. Its unique structural features make it an indispensable intermediate for synthesizing biologically active molecules. As research progresses，the potential uses for this compound are likely to expand，further solidifying its importance in modern chemical synthesis.